Cas no 1356199-69-3 (Metalaxyl-13C6)

• Product Name: Metalaxyl-13C6
• CAS No: 1356199-69-3
• MF: C₁₅H₂₁NO₄
• MW: 285.28747344017
• CID: 4551938
• PubChem ID: 329766122
• Update Time: 2025-05-25

Metalaxyl-13C6 Chemical and Physical Properties

Names and Identifiers

• Metalaxyl-13C6
• Metalaxyl-(phenyl-13C6)
• Metalaxyl-13C6; Metalaxyl 13C6 (phenyl 13C6)
• Metalaxyl-(phenyl-13C6), analytical standard
• methyl 2-[(2,6-dimethyl(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)-(2-methoxyacetyl)amino]propanoate
• Metalaxyl-(phenyl-13C6), 99 atom % 13C, 98% (CP)
• CS-0311964
• HY-B0843S
• 1356199-69-3

• MDL： MFCD19687017
• Inchi： 1S/C15H21NO4/c1-10-7-6-8-11(2)14(10)16(13(17)9-19-4)12(3)15(18)20-5/h6-8,12H,9H2,1-5H3/i6+1,7+1,8+1,10+1,11+1,14+1
• InChI Key： ZQEIXNIJLIKNTD-HEYPXIGASA-N
• SMILES： O(C)C(C(C)N(C(COC)=O)[13C]1[13C](C)=[13CH][13CH]=[13CH][13C]=1C)=O

Computed Properties

• Exact Mass: 285.16718716g/mol
• Monoisotopic Mass: 285.16718716g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 69-73 °C
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  

Metalaxyl-13C6 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317-H412
• Warning Statement： P273-P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-43-52/53
• Safety Instruction： 13-24-37-46-61
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Metalaxyl-13C6

Comprehensive Analysis of Metalaxyl-13C6 (CAS No. 1356199-69-3): Applications and Innovations in Isotope-Labeled Compounds

Metalaxyl-13C6 (CAS No. 1356199-69-3) is a carbon-13 labeled derivative of the widely used fungicide Metalaxyl. This isotopically labeled compound has gained significant attention in analytical chemistry, environmental science, and agricultural research due to its role as an internal standard for precise quantification. The incorporation of six 13C atoms enhances its utility in LC-MS/MS and GC-MS analyses, minimizing matrix effects and improving accuracy in residue detection. Researchers increasingly prioritize isotope-labeled standards like Metalaxyl-13C6 to comply with stringent regulatory requirements, such as EU Directive 396/2005 on pesticide residues.

The growing demand for high-purity reference materials in food safety testing has propelled the adoption of Metalaxyl-13C6. With rising consumer concerns about pesticide residues in crops, laboratories leverage this compound to validate methods for detecting Metalaxyl in commodities like grapes, potatoes, and cereals. Its stable isotopic labeling eliminates interference from native Metalaxyl during analysis, addressing a critical pain point in multi-residue methods (MRMs). Recent studies highlight its application in QuEChERS extraction protocols, where it serves as a recovery control for complex matrices.

Innovations in environmental fate studies further underscore the value of CAS 1356199-69-3. Scientists employ this tracer to investigate Metalaxyl's degradation pathways in soil and water systems, particularly under varying pH and microbial conditions. The 13C enrichment allows differentiation between parent compounds and metabolites—a key advantage in biodegradation research. This capability aligns with global trends toward sustainable agriculture, as stakeholders seek data on pesticide persistence to develop eco-friendly formulations.

From a technical perspective, Metalaxyl-13C6 exhibits identical chromatographic behavior to its non-labeled counterpart while providing distinct mass spectral signatures. This property makes it indispensable for matrix-matched calibration in accredited laboratories. The compound's stability under typical storage conditions (-20°C in amber vials) ensures long-term reliability, a factor critical for quality assurance programs. Manufacturers now offer certified reference materials (CRMs) with ≤98% isotopic purity, meeting ISO/IEC 17025 accreditation standards.

The synthesis of 1356199-69-3 involves sophisticated isotope enrichment techniques, where 13C precursors are incorporated during key synthetic steps. Advanced purification methods like preparative HPLC guarantee the elimination of unlabeled impurities—a process scrutinized through high-resolution mass spectrometry. Such rigorous production controls respond to the research community's need for traceable standards in forensic chemistry applications, including pesticide misuse investigations.

Emerging applications of Metalaxyl-13C6 extend to plant metabolism studies, where researchers track systemic distribution in treated crops using isotope ratio mass spectrometry (IRMS). This approach provides insights into translocation patterns, informing optimal application strategies. Additionally, the compound aids in validating degradation kinetics models—a hot topic in regulatory science as agencies update persistence criteria under frameworks like the EPA's Ecological Risk Assessment guidelines.

As analytical technologies evolve, CAS 1356199-69-3 maintains relevance through compatibility with new-generation mass spectrometers featuring improved 13C detection sensitivity. Its use in multi-class pesticide screening exemplifies the shift toward high-throughput analysis in commercial labs. The compound's molecular structure (C15H2113C6NO4) has been characterized through NMR spectroscopy, with data available in public repositories like PubChem, enhancing transparency for end-users.

Quality control protocols for Metalaxyl-13C6 now incorporate uncertainty measurements following ISO Guide 34, reflecting heightened expectations for reference materials. Independent studies verify its performance across different instrument platforms—a crucial consideration for labs implementing harmonized methods like EN 15662. The compound's shelf-life stability (>24 months when properly stored) reduces operational costs, addressing a common concern in routine pesticide analysis workflows.

Future developments may see 13C-labeled Metalaxyl integrated into smart farming systems, where precise residue data informs real-time decision-making. Its role in validating biosensor technologies for on-site pesticide detection is another promising avenue. As regulatory limits for Metalaxyl tighten globally—particularly in organic farming systems—the demand for reliable quantification tools like Metalaxyl-13C6 will continue its upward trajectory, solidifying its position as an essential tool in modern analytical chemistry.